1-(2-Bromophenyl)-5-methyl-N-(quinolin-2-yl)-1H-pyrazole-4-carboxamide
Overview
Description
YW2065 is a compound known for its role as an Axin-1 stabilizer. Axin-1 is a scaffolding protein that regulates the proteasome degradation of β-catenin. YW2065 exhibits anti-colorectal cancer effects through dual activities of Wnt/β-catenin signaling inhibition and AMP-activated protein kinase (AMPK) activation .
Scientific Research Applications
YW2065 has several scientific research applications, including:
Chemistry: Used as a research tool to study the Wnt/β-catenin signaling pathway and its inhibition.
Biology: Investigated for its role in stabilizing Axin-1 and regulating β-catenin degradation.
Medicine: Explored as a therapeutic candidate for colorectal cancer due to its dual activities of Wnt/β-catenin signaling inhibition and AMPK activation
Industry: Utilized in the development of anti-cancer drugs and other therapeutic agents.
Preparation Methods
Synthetic Routes and Reaction Conditions
YW2065 is synthesized based on the structure of the anthelmintic drug pyrvinium and a previous lead compound FX1128. The synthetic route involves the formation of pyrazole-4-carboxamide, which is the core structure of YW2065 .
Industrial Production Methods
Industrial production methods for YW2065 are not extensively documented.
Chemical Reactions Analysis
Types of Reactions
YW2065 undergoes various chemical reactions, including:
Oxidation: YW2065 can be oxidized under specific conditions to form different oxidation products.
Reduction: The compound can be reduced to form various reduced derivatives.
Substitution: YW2065 can undergo substitution reactions where functional groups are replaced by other groups.
Common Reagents and Conditions
Common reagents used in the reactions involving YW2065 include oxidizing agents, reducing agents, and various catalysts. The conditions for these reactions vary depending on the desired product and the specific reaction pathway .
Major Products Formed
The major products formed from the reactions of YW2065 include various oxidized, reduced, and substituted derivatives, which can have different biological activities and properties .
Mechanism of Action
YW2065 exerts its effects by stabilizing Axin-1, a scaffolding protein that regulates the proteasome degradation of β-catenin. This stabilization leads to the inhibition of the Wnt/β-catenin signaling pathway. Additionally, YW2065 activates AMP-activated protein kinase (AMPK), providing an additional anticancer mechanism .
Comparison with Similar Compounds
Similar Compounds
YW2036: Another Wnt/β-catenin inhibitor with similar properties.
Pyrvinium: An anthelmintic drug that served as a structural basis for the development of YW2065.
FX1128: A previous lead compound that contributed to the design of YW2065.
Uniqueness of YW2065
YW2065 is unique due to its dual activities of Wnt/β-catenin signaling inhibition and AMPK activation. This dual mechanism provides a robust anticancer effect, making it a promising therapeutic candidate for colorectal cancer .
properties
Molecular Formula |
C20H15BrN4O |
|---|---|
Molecular Weight |
407.3 g/mol |
IUPAC Name |
1-(2-bromophenyl)-5-methyl-N-quinolin-2-ylpyrazole-4-carboxamide |
InChI |
InChI=1S/C20H15BrN4O/c1-13-15(12-22-25(13)18-9-5-3-7-16(18)21)20(26)24-19-11-10-14-6-2-4-8-17(14)23-19/h2-12H,1H3,(H,23,24,26) |
InChI Key |
ATYUYECWVYSPBS-UHFFFAOYSA-N |
SMILES |
BrC(C=CC=C1)=C1N2N=CC(C(NC(C=C3)=NC4=C3C=CC=C4)=O)=C2C |
Canonical SMILES |
CC1=C(C=NN1C2=CC=CC=C2Br)C(=O)NC3=NC4=CC=CC=C4C=C3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
YW2065; YW 2065; YW-2065 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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